(4-Methylsulfonyl-phenyl)-oxo-acetic acid ethyl ester

• Molecular Formula: C11H12O5S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: ethyl 2-(4-methylsulfonylphenyl)-2-oxoacetate
• InChI: InChI=1S/C11H12O5S/c1-3-16-11(13)10(12)8-4-6-9(7-5-8)17(2,14)15/h4-7H,3H2,1-2H3
• InChI Key: JGDJQRFHRLQBOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC=C(C=C1)S(=O)(=O)C

Description

(4-Methylsulfonyl-phenyl)-oxo-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H12O5S and its molecular weight is 256.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Methylsulfanyl-phenyl)-oxo-acetic acid ethyl ester (1.09 g, 4.86 mmol) and oxone (8.96 g, 14.6 mmol) were combined in a mixture of water (2.2 mL) and methanol (22 mL) and stirred for 16 h. The volatiles were evaporated in vacuo and the residue was treated with water (50 mL) and extracted with ethyl acetate (3×50 mL). The combined organic phases were dried over magnesium sulfate and evaporated in vacuo. The residue was purified by flash column chromatography (Merck silica gel 60, 40-63 μm; 33% ethyl acetate/hexanes) to afford (4-methanesulfonyl-phenyl)-oxo-acetic acid ethyl ester as a white solid (261 mg, 21%): H1-NMR (400 MHz, CDCl3) δ=1.46 (3H, t, J=7.1 Hz), 3.10 (3H, s), 4.48 (2H, q, J=7.1 Hz), 8.09 (2H, m), 8.23 (2H, m).